Cas no 90182-47-1 (3-Benzoyl-4-hydroxy-6-octyl-2(1H)-quinolinone)

• Product name: 3-Benzoyl-4-hydroxy-6-octyl-2(1H)-quinolinone
• CAS No: 90182-47-1
• MF: C₂₄H₂₇NO₃
• Molecular Weight: 377.476
• CID: 2654560
• PubChem ID: 135687116

3-Benzoyl-4-hydroxy-6-octyl-2(1H)-quinolinone Properties

Names and Identifiers

• (3E)-3-[hydroxy(phenyl)methylidene]-6-octyl-1H-quinoline-2,4-dione
• (2,4-Dihydroxy-6-octylquinolin-3-yl)(phenyl)methanone
• DTXSID801009239
• 90182-47-1
• 2(1H)-Quinolinone, 3-benzoyl-4-hydroxy-6-octyl-
• 3-Benzoyl-4-hydroxy-6-octyl-2(1H)-quinolinone

• Inchi： InChI=1S/C24H27NO3/c1-2-3-4-5-6-8-11-17-14-15-20-19(16-17)23(27)21(24(28)25-20)22(26)18-12-9-7-10-13-18/h7,9-10,12-16H,2-6,8,11H2,1H3,(H2,25,27,28)
• InChIKey： ZPAUQTIAGRAJBU-UHFFFAOYSA-N

Computed Properties

• 精确分子量: 377.199094
• 同位素质量: 377.199094
• Isotope Atom Count: 0
• 氢键供体数量: 2
• 氢键受体数量: 4
• 重原子数量: 28
• 可旋转化学键数量: 9
• 复杂度: 576
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 6.8
• 拓扑分子极性表面积: 66.4

Experimental Properties

• Density: 1.165
• Boiling Point: 508°C at 760 mmHg
• 闪点: 261°C
• Refractive Index: 1.595